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Hazard Identification and PPE Summary

Understanding the hazards is the first step in selecting appropriate PPE. The table below summarizes the

identified hazards of 3-Nitro-2-butanol according to safety data sheets.

Hazard Aspect Description

GHS Signal Word Warning [1]

| Hazard Statements | H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause

respiratory irritation [1] | | Target Organs | Respiratory system [2] |

Personal Protective Equipment (PPE) Requirements

For safe handling of 3-Nitro-2-butanol, the following PPE is recommended. Always consult the specific

Safety Data Sheet (SDS) for your product batch before use.

PPE Category Specific Requirements & Examples
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| Eye/Face Protection | Safety glasses with side-shields (EN166 [1] or ANSI Z87.1 [3] standard). For

splash risk, use chemical splash goggles that form a seal [3]. | | Skin Protection - Hands | Wear chemical-

resistant gloves. Inspect gloves before use and use proper technique to remove without touching the outer

surface [1]. The specific material should be selected based on compatibility; general-purpose options include

Nitrile or Neoprene [3]. | | Skin Protection - Body | Wear impervious clothing such as a lab coat [1]. For

higher splash risks, consider Tyvek suits or aprons [3]. | | Respiratory Protection | In well-ventilated

conditions or where risk assessment dictates, use a full-face respirator with multi-purpose combination

(US) or type ABEK (EN 14387) cartridges [1] [2]. If ventilation is insufficient, a full-face supplied air

respirator (SCBA) may be necessary [1]. | | Foot Protection | Wear closed-toe shoes [3] or chemical-

resistant boots (e.g., PVC or Rubber) to protect from spills [3]. |

The following diagram illustrates the logical workflow for selecting and using PPE when handling 3-Nitro-

2-butanol:
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Start: Plan to handle
3-Nitro-2-Butanol

Review Safety Data Sheet (SDS)
for hazards and requirements

Prepare Work Area:
Ensure fume hood operation

and have spill kit ready

Don Personal Protective Equipment (PPE)

Conduct experimental work
with safe practices

• Chemical-resistant gloves
• Inspect before use

• Safety goggles
• Face shield if needed

• Lab coat or
impervious clothing

• Use respirator with
ABEK filters if required

Decontaminate:
Remove gloves and

wash hands

End: Experiment complete

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step before handling 3-Nitro-2-butanol? A1: The most critical step is

to review the Safety Data Sheet (SDS). The SDS provides specific hazards, required PPE, and first aid

measures for the exact product you are using [4].
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Q2: Are standard disposable nitrile gloves sufficient for handling this chemical? A2: Nitrile gloves

generally offer good resistance against many chemicals, oils, and solvents [3]. However, you must inspect

all gloves for tears or damage before use and use proper technique to remove them without touching the

exterior [1]. For extended or high-exposure tasks, consult the glove manufacturer's chemical compatibility

chart.

Q3: When is a fume hood necessary for working with 3-Nitro-2-butanol? A3: A fume hood or other local

exhaust ventilation is necessary when handling the chemical at room temperature or heated, as it may cause

respiratory irritation (H335) [1] [4]. Always work in a well-ventilated area to minimize inhalation risk.

Q4: What should I do if I get 3-Nitro-2-butanol in my eyes? A4: Immediately rinse your eyes

cautiously with water for at least 15 minutes, lifting the eyelids occasionally to ensure thorough rinsing.

Remove contact lenses if present and easy to do. Seek immediate medical attention and show the SDS to

the doctor [1].

Emergency and First Aid Procedures

In case of accidental exposure, follow these first aid measures and then seek professional medical attention

without delay.

Route of
Exposure

First Aid Procedure

Inhalation Move the person to fresh air. If not breathing, provide artificial respiration. Consult a
physician [1].

Skin Contact Wash the affected area thoroughly with soap and plenty of water. Consult a physician
[1].

Eye Contact Rinse the eye(s) cautiously with water for at least 15 minutes. Remove contact
lenses if possible. Get immediate medical attention [1].

Ingestion Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth
to an unconscious person. Consult a physician immediately [1].
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Key Safety Protocols for Handling

General Handling: Avoid contact with skin, eyes, and clothing. Avoid inhaling vapor or mist. Keep
containers tightly closed when not in use [1].

Spill Management: Contain the spill using non-combustible absorbent material (e.g., sand,
vermiculite). Place the collected material in a container for disposal according to regulations. Prevent

the chemical from entering drains [1].
Storage: Store in a cool, well-ventilated place in a tightly closed container. Keep away from heat and

sources of ignition [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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